Cas no 2171725-00-9 (3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 2171725-00-9
- EN300-1475111
- 3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C26H28N2O5/c29-23(30)13-22(24(31)28-26-11-9-16(14-26)10-12-26)27-25(32)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,27,32)(H,28,31)(H,29,30)
- InChI Key: WUBDRCIJEBEGHK-UHFFFAOYSA-N
- SMILES: O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)NC12CCC(CC1)C2
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475111-0.05g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-0.1g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-0.25g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-0.5g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-1.0g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-2.5g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-5.0g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-10.0g |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1475111-50mg |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475111-100mg |
3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171725-00-9 | 100mg |
$2963.0 | 2023-09-29 |
3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Comprehensive Analysis of 3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171725-00-9)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171725-00-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, features a bicyclo[2.2.1]heptane (norbornane) scaffold coupled with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in peptide synthesis and drug development. Researchers are particularly interested in its role in solid-phase peptide synthesis (SPPS), where the Fmoc group is widely used for temporary amine protection.
The molecular structure of CAS 2171725-00-9 combines rigidity from the bicyclo[2.2.1]heptane moiety with the versatility of the Fmoc-protected amino acid functionality. This hybrid design is pivotal in modern bioconjugation strategies and prodrug formulations, addressing challenges in bioavailability and targeted delivery. Recent studies highlight its utility in designing peptide-based therapeutics, a hot topic in precision medicine and oncological research. The compound’s stability under mild acidic conditions—critical for Fmoc deprotection—makes it a preferred choice over alternatives like Boc (tert-butoxycarbonyl) in sensitive synthetic routes.
From an industrial perspective, the demand for high-purity Fmoc-amino acid derivatives like this compound is rising, driven by advancements in automated peptide synthesizers and green chemistry initiatives. Environmental concerns have spurred interest in solvent-free or water-based coupling reactions, where 2171725-00-9’s solubility profile offers distinct advantages. Moreover, its compatibility with click chemistry protocols aligns with trends toward modular drug design, as seen in ADC (antibody-drug conjugate) development.
Analytical characterization of 3-({bicyclo[2.2.1]heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves HPLC-MS and NMR spectroscopy, with emphasis on chiral purity due to its stereogenic center. Regulatory guidelines, such as those from the FDA and EMA, underscore the need for rigorous impurity profiling, especially when used in GMP-grade manufacturing. FAQs in academic forums often inquire about its storage conditions (recommended: -20°C under argon) and compatibility with resin-based synthesis, reflecting practical user concerns.
Looking ahead, innovations in continuous flow chemistry and AI-driven molecular design are expected to further elevate the relevance of this compound. Its dual functionality—bridging alicyclic and peptidic domains—positions it as a keystone in next-generation biomaterials and enzyme inhibitors. As the scientific community prioritizes sustainable synthesis and structure-activity relationship (SAR) studies, CAS 2171725-00-9 will undoubtedly remain a focal point in both academic and industrial research.
2171725-00-9 (3-({bicyclo2.2.1heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)